Cas no 2104875-53-6 (3-6-(dimethylamino)pyridin-3-ylpropanenitrile)

• Product Name: 3-6-(dimethylamino)pyridin-3-ylpropanenitrile
• CAS No: 2104875-53-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6491985
• PubChem ID: 165857613
• Update Time: 2025-05-21

3-6-(dimethylamino)pyridin-3-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-ylpropanenitrile
• 2104875-53-6
• EN300-1758345
• 3-[6-(dimethylamino)pyridin-3-yl]propanenitrile

• Inchi： 1S/C10H13N3/c1-13(2)10-6-5-9(8-12-10)4-3-7-11/h5-6,8H,3-4H2,1-2H3
• InChI Key： ZFGBDPHBNPUJNL-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CN=1)CCC#N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 3-6-(dimethylamino)pyridin-3-ylpropanenitrile

Introduction to 3-(6-Dimethylaminopyridin-3-yl)Propanenitrile (CAS No: 2104875-53-6)

3-(6-Dimethylaminopyridin-3-yl)Propanenitrile, also known by its CAS registry number 2104875-53-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a dimethylamino group and a propionitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The pyridine ring in this compound is a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining the compound's reactivity and biological activity. The dimethylamino group (-N(CH₃)₂), located at the 6-position of the pyridine ring, introduces electron-donating effects, which can influence the electronic properties of the molecule and enhance its interaction with biological targets.

The propionitrile group (-CH₂CH₂CN), attached at the 3-position of the pyridine ring, adds another layer of functionality to this compound. The nitrile group is known for its ability to participate in various chemical reactions, such as nucleophilic addition and substitution, making it a versatile building block in organic synthesis. Furthermore, the propionitrile chain can serve as a linker or spacer in molecular design, enabling the creation of larger and more complex molecules.

Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to synthesize 3-(6-Dimethylaminopyridin-3-yl)Propanenitrile. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes, to construct this compound with high yields and purity. These developments have not only improved the accessibility of this molecule but also opened up new avenues for its application in drug discovery and materials science.

In terms of biological activity, 3-(6-Dimethylaminopyridin-3-yl)Propanenitrile has shown promise as a potential lead compound in medicinal chemistry. Studies have demonstrated that this compound exhibits modulatory effects on key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression.

The unique combination of electronic properties and functional groups in this compound makes it an attractive candidate for further exploration in drug design. Its ability to act as both an electron donor and acceptor allows for fine-tuning of its interactions with biological systems, which is essential for optimizing pharmacokinetic properties such as bioavailability and selectivity.

Moreover, 3-(6-Dimethylaminopyridin-3-yl)Propanenitrile has found applications beyond traditional pharmaceuticals. Its structural features make it suitable for use as a precursor in the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 3-(6-Dimethylaminopyridin-3-yl)Propanenitrile (CAS No: 2104875-53-6) is a multifaceted compound with a rich structural diversity that lends itself to numerous applications across different scientific disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological effects, positioning it as a valuable tool for advancing both basic science and applied technologies.